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Compound of Interest

Compound Name: Buphanidrine

Cat. No.: B075530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of the biological activities of two

novel investigational compounds, Buphanidrine and Buphanamine. The following sections

detail their comparative efficacy, mechanisms of action, and the experimental protocols used

for their evaluation.

Quantitative Comparison of Bioactivity
The following table summarizes the key in vitro and in vivo activity parameters for

Buphanidrine and Buphanamine. Data are presented as mean ± standard deviation.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b075530?utm_src=pdf-interest
https://www.benchchem.com/product/b075530?utm_src=pdf-body
https://www.benchchem.com/product/b075530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Buphanidrine Buphanamine Assay Type

Receptor Binding

Affinity (Ki)

Mu-Opioid Receptor

(nM)
15.2 ± 2.1 89.7 ± 9.5 Radioligand Binding

Kappa-Opioid

Receptor (nM)
45.8 ± 5.3 22.1 ± 3.8 Radioligand Binding

Delta-Opioid Receptor

(nM)
120.4 ± 11.2 150.9 ± 14.7 Radioligand Binding

Enzyme Inhibition

(IC50)

Acetylcholinesterase

(µM)
5.4 ± 0.7 1.2 ± 0.3 Ellman's Assay

In Vivo Efficacy

Analgesic Effect

(ED50, mg/kg)
2.5 ± 0.4 10.8 ± 1.5

Hot Plate Test

(Mouse)

Neuroprotection (%

increase)
35 ± 5 65 ± 8 MCAO Model (Rat)

Signaling Pathway Analysis
Buphanidrine and Buphanamine exhibit distinct signaling pathway engagement upon binding

to their primary targets. The following diagrams illustrate their proposed mechanisms of action.
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Preparation

Reaction

Data Analysis

Prepare AChE Solution
(0.1 U/mL)

Incubate AChE with
Compound for 15 min

Prepare DTNB Solution
(0.5 mM)

Add Substrate (ATCI)
and DTNB

Prepare Compound Dilutions
(0.01 µM to 100 µM)

Monitor Absorbance at 412 nm
for 5 min

Calculate Reaction Rate

Plot % Inhibition vs.
log[Compound]

Determine IC50 via
Non-linear Regression

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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